Cas no 477864-29-2 (1,1,1-trifluoro-3-{2-(morpholin-4-yl)ethylamino}propan-2-ol)

• Product Name: 1,1,1-trifluoro-3-{2-(morpholin-4-yl)ethylamino}propan-2-ol
• CAS No: 477864-29-2
• CID: 4652695
• Update Time: 2025-10-29

1,1,1-trifluoro-3-{2-(morpholin-4-yl)ethylamino}propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1,1,1-trifluoro-3-{2-(morpholin-4-yl)ethylamino}propan-2-ol

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines

Additional information on 1,1,1-trifluoro-3-{2-(morpholin-4-yl)ethylamino}propan-2-ol

Exploring 1,1,1-trifluoro-3-{2-(morpholin-4-yl)ethylamino}propan-2-ol (CAS No. 477864-29-2): Properties, Applications, and Market Insights

1,1,1-trifluoro-3-{2-(morpholin-4-yl)ethylamino}propan-2-ol (CAS No. 477864-29-2) is a fluorinated organic compound with a unique molecular structure that combines a trifluoromethyl group with a morpholine moiety. This compound has garnered significant attention in the pharmaceutical and agrochemical industries due to its potential as a versatile intermediate. The presence of both fluorine and nitrogen-containing functional groups makes it a valuable building block for the synthesis of more complex molecules.

The trifluoro group in 1,1,1-trifluoro-3-{2-(morpholin-4-yl)ethylamino}propan-2-ol enhances its lipophilicity and metabolic stability, which are critical properties in drug design. Researchers are increasingly exploring fluorinated compounds like this one to develop new therapeutics with improved bioavailability and reduced side effects. The morpholin-4-yl segment further contributes to its reactivity, enabling it to participate in various chemical transformations.

One of the most searched questions about CAS No. 477864-29-2 is its role in medicinal chemistry. Recent studies highlight its utility in the synthesis of kinase inhibitors, which are pivotal in cancer treatment. The compound’s ability to act as a scaffold for designing targeted therapies aligns with the growing demand for precision medicine. Additionally, its application in agrochemicals, particularly in the development of novel pesticides, is another hot topic among researchers and industry professionals.

From a synthetic perspective, 1,1,1-trifluoro-3-{2-(morpholin-4-yl)ethylamino}propan-2-ol offers several advantages. Its well-defined reactivity profile allows for efficient modifications, making it a preferred choice for combinatorial chemistry. The compound’s stability under various reaction conditions further enhances its appeal for large-scale production. These attributes are frequently discussed in forums and publications focused on organic synthesis and process optimization.

The market for fluorinated compounds like CAS No. 477864-29-2 is expanding rapidly, driven by advancements in pharmaceuticals and agrochemicals. Analysts predict a steady growth trajectory, with increasing investments in R&D to explore new applications. The compound’s compatibility with green chemistry principles, such as reduced waste generation and energy-efficient synthesis, also positions it favorably in the context of sustainable industrial practices.

In conclusion, 1,1,1-trifluoro-3-{2-(morpholin-4-yl)ethylamino}propan-2-ol (CAS No. 477864-29-2) is a multifaceted compound with significant potential across multiple industries. Its unique structural features, coupled with its broad applicability, make it a subject of ongoing research and commercial interest. As the scientific community continues to uncover new uses for this molecule, its relevance in both academic and industrial settings is expected to grow.